Cas no 1557547-03-1 (2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}acetaldehyde)

• Product name: 2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}acetaldehyde
• CAS No: 1557547-03-1
• MF: C₈H₆ClN₃O
• MW: 195.605740070343
• CID: 5274830

2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloropyrrolo[2,1-f][1,2,4]triazin-7-yl)acetaldehyde
• Pyrrolo[2,1-f][1,2,4]triazine-7-acetaldehyde, 4-chloro-
• 2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}acetaldehyde

• Inchi： 1S/C8H6ClN3O/c9-8-7-2-1-6(3-4-13)12(7)11-5-10-8/h1-2,4-5H,3H2
• InChI Key： JAGJWFCBEXYYMS-UHFFFAOYSA-N
• SMILES： ClC1C2=CC=C(CC=O)N2N=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• XLogP3: 0.8
• Topological Polar Surface Area: 47.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines